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Compound of Interest

Compound Name: 4-tert-Butyl-2-methylthiazole

Cat. No.: B103288 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-tert-Butyl-2-methylthiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-tert-Butyl-2-
methylthiazole (CAS No. 15679-11-5). The following sections detail the hazards, protective

measures, and emergency procedures necessary for the safe use of this compound in a

laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 4-tert-Butyl-2-methylthiazole is

presented in Table 1. This information is critical for understanding the behavior of the chemical

under various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-tert-Butyl-2-methylthiazole
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Property Value Reference

Molecular Formula C8H13NS [1][2][3][4]

Molecular Weight 155.26 g/mol [2][3][4]

Appearance Light yellow liquid [5]

Odor Organic [5]

Boiling Point 108 °C [2]

Density 1.001 g/cm³ [2]

Melting Point Not Available [2]

Hazard Identification and Classification
4-tert-Butyl-2-methylthiazole is classified as a hazardous substance. A summary of its hazard

statements and precautionary measures is provided in Table 2.

Table 2: Hazard Classification and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=11488126&productDescription%3Dthis%20compound%2C+98%25%2C5G&countryCode=GB&language=en
https://www.chemsrc.com/en/cas/15679-11-5_900978.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D29X4R4B3Y
https://www.scbt.com/p/4-tert-butyl-2-methylthiazole-15679-11-5
https://www.chemsrc.com/en/cas/15679-11-5_900978.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D29X4R4B3Y
https://www.scbt.com/p/4-tert-butyl-2-methylthiazole-15679-11-5
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13532~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:17:13~~2-Isopropyl-4-methylthiazole~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13532~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2019:17:13~~2-Isopropyl-4-methylthiazole~~
https://www.chemsrc.com/en/cas/15679-11-5_900978.html
https://www.chemsrc.com/en/cas/15679-11-5_900978.html
https://www.chemsrc.com/en/cas/15679-11-5_900978.html
https://www.benchchem.com/product/b103288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Statement Reference

Hazard Statements H315 Causes skin irritation [1]

H319
Causes serious eye

irritation
[1]

H335
May cause respiratory

irritation
[1]

Precautionary

Statements
P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[1]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water

[1]

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing

[1]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[1]

P312

Call a POISON

CENTER or doctor if

you feel unwell

[1][5]

P332 + P313

If skin irritation occurs:

Get medical

advice/attention

[1]
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P337 + P313

If eye irritation

persists: Get medical

advice/attention

[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 4-
tert-Butyl-2-methylthiazole.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

protective clothing, and eye/face protection.[1]

Ensure adequate ventilation in the work area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Practice good industrial hygiene: wash hands before breaks and after work, and do not eat,

drink, or smoke in handling areas.[1]

Remove and wash contaminated clothing before reuse.[1]

Storage:

Keep the container tightly closed.[1]

Store in a dry and well-ventilated place.[1]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-tert-Butyl-2-methylthiazole:

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Standard

Eyes/Face
Safety glasses with side-

shields or goggles

EN166 (EU) or NIOSH (US)

approved

Skin/Hands
Chemical-resistant gloves

(e.g., nitrile rubber)
Inspect gloves before use

Body Long-sleeved clothing N/A

Respiratory

Use in a well-ventilated area. If

needed, use a respirator with

an appropriate filter.

Follow local and national

regulations

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.

Table 4: First Aid Measures for 4-tert-Butyl-2-methylthiazole Exposure

Exposure Route First Aid Procedure Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, call a physician.

[1]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards.

[1]
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Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, carbon dioxide (CO2), dry chemical, or chemical foam. Water mist can be used

to cool closed containers.[6]

Specific Hazards:

Combustible material.[6]

Containers may explode when heated.[6]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[6][7]

Protective Equipment for Firefighters:

As in any fire, wear a self-contained breathing apparatus (SCBA) with pressure-demand and

full protective gear.[6]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation.

Use personal protective equipment.

Environmental Precautions:

Should not be released into the environment.

Methods for Containment and Cleaning Up:

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).

Keep in suitable, closed containers for disposal.[8]
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Remove all sources of ignition.[8]

Use spark-proof tools and explosion-proof equipment.[8]

Experimental Protocols and Signaling Pathways
The available safety data sheets do not cite specific experimental studies or describe signaling

pathways related to the toxicology of 4-tert-Butyl-2-methylthiazole. Therefore, detailed

methodologies for key experiments and diagrams of signaling pathways cannot be provided.

The following diagrams illustrate general safety workflows.
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Caption: General Laboratory Safety Workflow for Handling Hazardous Chemicals.
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Caption: First-Aid Decision Tree for Exposure to 4-tert-Butyl-2-methylthiazole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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